3-chloro-2-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-2-methyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C15H18ClN3O2S/c1-11-13(16)5-4-7-15(11)22(20,21)18-10-12-9-17-19-8-3-2-6-14(12)19/h4-5,7,9,18H,2-3,6,8,10H2,1H3
• InChI Key: YPUMFPQBZZTXBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2=C3CCCCN3N=C2
• Molecular Formula: C15H18ClN3O2S
• Molecular Weight: 339.8 g/mol
• CAS No.: 2034246-08-5

Description

3-chloro-2-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H18ClN3O2S and its molecular weight is 339.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial Activity

Compounds with pyrazolopyridine-sulfonamide derivatives, similar in structure to the mentioned compound, have shown significant in vitro activity against Plasmodium falciparum, indicating potential for antimalarial drug development (Silva et al., 2016).

Selective Kinase Inhibition

A series of sulfonamides, including pyrazolopyridine derivatives, were designed as selective inhibitors of the Leucine-Zipper and Sterile-α Motif Kinase (ZAK), showing therapeutic effects on cardiac hypertrophy in animal models. This suggests potential applications in treating cardiovascular diseases (Chang et al., 2017).

Carbonic Anhydrase Inhibition

Research on benzenesulfonamides bearing pyrrolidinone and halogenated motifs has highlighted their effectiveness as inhibitors of human carbonic anhydrase isoforms. This indicates potential for developing selective inhibitors targeting specific isoforms for therapeutic purposes (Vaškevičienė et al., 2019).

Antimicrobial and Antifungal Activities

Compounds incorporating pyrazoline and benzenesulfonamide moieties have demonstrated significant antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Hassan, 2013).

Anti-Breast Cancer Activity

Novel N-(guanidinyl)benzenesulfonamides, showing promising activity against the human tumor breast cell line MCF7, suggest potential for developing anticancer agents targeting breast cancer (Ghorab et al., 2014).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition can lead to the halt of cell division, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to a halt in cell division . The compound’s interaction with CDK2 also induces apoptosis within cells , further contributing to its potential as a cancer treatment.

Biochemical Pathways

The compound’s interaction with CDK2 affects the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the progression from the G1 phase to the S phase of the cell cycle . This disruption can lead to cell cycle arrest and apoptosis .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, and moderate activity against HepG-2 . These results suggest the compound’s potential effectiveness as a cancer treatment.